1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)-

• IUPAC Name: tert-butyl (2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H35NO4Si/c1-16(2,3)21-15(20)18-11-9-10-14(13(18)12-19)22-23(7,8)17(4,5)6/h13-14,19H,9-12H2,1-8H3/t13-,14+/m1/s1
• InChI Key: IPGSAOQJRLRTNS-KGLIPLIRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1CO)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H]([C@H]1CO)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C17H35NO4Si
• Molecular Weight: 345.5 g/mol

Description

1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)- is a useful research compound. Its molecular formula is C17H35NO4Si and its molecular weight is 345.555. The purity is usually 95%.
BenchChem offers high-quality 1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

• The compound has been used in the synthesis of 4-(2-benzothiazoyl)piperidines, showcasing potent antihistaminic activity. This application underlines its role in the development of antihistamine drugs (Maynard, Cheng, Kane, StaegerMichael, 1993).

Role in the Synthesis of Hypoglycemic Agents

• Derivatives of the compound have been explored as oral hypoglycemic agents, indicating its potential in the treatment of conditions like diabetes (Youngdale, Oglia, 1985).

Chemical Synthesis and Protection Reagents

• It has been utilized in the preparation of reagents for divalent sulfur protection, highlighting its significance in chemical synthesis and the protection of thiols (Wang, Clive, 2014).

Implications in Organic Synthesis

• The compound's derivatives have been involved in various reactions and syntheses, such as the hydrogenation of 6-(hydroxymethyl)pyridine-2-carboxylates, which is crucial in the synthesis of novel amino acids and their esters (Bolós, Gubert, Anglada Lluis, Pérez, Sacristan, Ortiz, 1994).

• It has been used in the synthesis of esters in the piperidine series, demonstrating its versatility in organic chemistry and pharmaceutical applications (Prostakov, Pleshakov, Dorogov, Zvolinskii, 1970).